Cas no 1339022-10-4 (tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
• CAS No: 1339022-10-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD23106104
• CID: 2119746
• PubChem ID: 72207750
• Update Time: 2025-11-02

tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
• (2S)-1-Boc-2-methylpyrrolidine-2-methanol
• tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
• tert-Butyl (2S)-2-(hydroxymethyl)-2-methyl-pyrrolidine-1-carboxylate
• FCH3656491
• PB35699
• SB20870
• tert-butyl (2S)-2-(hydroxymethyl)-2-
• AK171565
• 1-Boc-(2S)-2-(Hydroxymethyl)-2-methylpyrrolidine
• (S)-tert-butyl2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
• CS-0048614
• P13614
• EN300-1694237
• 1339022-10-4
• tert-butyl (S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate
• SCHEMBL15425362
• DA-12005
• AS-51819
• AKOS025291175
• MFCD23106104
• 888-975-6

• MDL： MFCD23106104
• Inchi： 1S/C11H21NO3/c1-10(2,3)15-9(14)12-7-5-6-11(12,4)8-13/h13H,5-8H2,1-4H3/t11-/m0/s1
• InChI Key： VTUUHTGTUIJRSA-NSHDSACASA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]1(C)CO)=O

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 293.8±13.0 °C at 760 mmHg
• Flash Point: 131.5±19.8 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 1339022-10-4)

The compound tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 1339022-10-4) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry. Its unique structural features, including the tert-butyl protecting group and the hydroxymethyl functionality, make it a versatile intermediate for drug discovery and asymmetric synthesis. Researchers and industry professionals frequently search for this compound due to its relevance in peptide mimetics, protease inhibitors, and small molecule therapeutics.

In recent years, the demand for chiral building blocks like tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's stereochemical purity (indicated by the (2S) configuration) is critical for applications requiring high enantioselectivity, such as enzyme inhibition or receptor binding. Its CAS No. 1339022-10-4 is often queried in chemical databases to confirm specifications like solubility, stability, and synthetic routes.

From a synthetic perspective, this compound is valued for its Boc-protected amine group, which facilitates selective deprotection under mild acidic conditions. This property aligns with trends in green chemistry, where minimizing harsh reagents is prioritized. Additionally, the hydroxymethyl side chain offers a handle for further functionalization, enabling derivatization into bioconjugates or prodrugs—a hot topic in ADC (antibody-drug conjugate) development.

Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify the purity of tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate. Users often search for "synthesis protocol for CAS 1339022-10-4" or "alternative protecting groups for pyrrolidine derivatives," reflecting the compound's role in methodological optimization. Its compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in biopharmaceuticals.

Beyond pharmaceuticals, this compound has garnered interest in material science, particularly in designing chiral catalysts for asymmetric reactions. The 2-methylpyrrolidine scaffold is a recurring motif in ligand design for transition-metal catalysis, a field gaining traction due to its applications in sustainable chemical manufacturing. Searches for "chiral auxiliaries derived from CAS 1339022-10-4" highlight this niche application.

Regulatory and safety data for tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate are frequently requested, emphasizing the need for compliant handling. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its chemical integrity. The compound's stability in anhydrous solvents like THF or DCM is another common query among chemists.

In summary, tert-butyl (2S)-2-(hydroxymethyl)-2-methylpyrrolidine-1-carboxylate (CAS No. 1339022-10-4) exemplifies the intersection of chiral chemistry and drug development. Its multifaceted applications���from pharmaceutical intermediates to catalysis—ensure its prominence in both academic and industrial research, aligning with contemporary focuses on sustainability and molecular precision.